Cas no 2138241-70-8 (2H-Indazole, 4,5,6,7-tetrahydro-3-(1,2,3,6-tetrahydro-4-pyridinyl)-)

• Product Name: 2H-Indazole, 4,5,6,7-tetrahydro-3-(1,2,3,6-tetrahydro-4-pyridinyl)-
• CAS No: 2138241-70-8
• MF: C₁₂H₁₇N₃
• MW: 203.283482313156
• CID: 5299781
• Update Time: 2025-10-31

2H-Indazole, 4,5,6,7-tetrahydro-3-(1,2,3,6-tetrahydro-4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Indazole, 4,5,6,7-tetrahydro-3-(1,2,3,6-tetrahydro-4-pyridinyl)-

• Inchi： 1S/C12H17N3/c1-2-4-11-10(3-1)12(15-14-11)9-5-7-13-8-6-9/h5,13H,1-4,6-8H2,(H,14,15)
• InChI Key： LHTXHLSGXAKLBE-UHFFFAOYSA-N
• SMILES： N1=C2C(CCCC2)=C(C2=CCNCC2)N1

Additional information on 2H-Indazole, 4,5,6,7-tetrahydro-3-(1,2,3,6-tetrahydro-4-pyridinyl)-

Chemical Profile of 2H-Indazole, 4,5,6,7-tetrahydro-3-(1,2,3,6-tetrahydro-4-pyridinyl) and CAS No. 2138241-70-8

2H-Indazole, 4,5,6,7-tetrahydro-3-(1,2,3,6-tetrahydro-4-pyridinyl) (CAS No. 2138241-70-8) represents a structurally sophisticated heterocyclic compound that has garnered significant attention in the realm of pharmaceutical chemistry and medicinal biology. This compound belongs to the broader class of indazole derivatives, which are known for their diverse pharmacological activities and potential therapeutic applications. The unique scaffold of this molecule, characterized by its fused indazole and pyridine rings, positions it as a promising candidate for further exploration in drug discovery and development.

The molecular structure of 2H-Indazole, 4,5,6,7-tetrahydro-3-(1,2,3,6-tetrahydro-4-pyridinyl) is a testament to the ingenuity of synthetic chemists who have meticulously crafted this compound to exhibit specific biological properties. The presence of multiple hydrogenated rings and the substitution pattern at the 3-position with a tetrahydropyridine moiety contribute to its complex interactions with biological targets. Such structural features are often exploited to modulate binding affinity and selectivity in drug design.

In recent years, there has been a surge in interest regarding indazole derivatives due to their reported activities across various disease spectra. Studies have hinted at their potential in modulating inflammatory pathways, neurotransmitter systems, and even influencing metabolic processes. The tetrahydropyridine component in particular has been associated with enhanced solubility and bioavailability, making it an attractive feature for pharmaceutical candidates.

One of the most compelling aspects of 2H-Indazole, 4,5,6,7-tetrahydro-3-(1,2,3,6-tetrahydro-4-pyridinyl) is its potential as a scaffold for structure-based drug design. The indazole core is well-documented for its role in several bioactive molecules, while the pyridine ring can serve as an anchor for further functionalization. This dual functionality allows chemists to tailor the molecule for specific biological effects by introducing additional substituents or modifying existing ones.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high precision. Molecular docking studies have suggested that 2H-Indazole, 4,5,6,7-tetrahydro-3-(1,2,3,6-tetrahydro-4-pyridinyl) may interact with proteins involved in cancer signaling pathways. For instance，it has been hypothesized that this compound could disrupt the activity of kinases that are overexpressed in certain tumor types. Such interactions could potentially lead to novel therapeutic strategies targeting these diseases.

The synthesis of 2H-Indazole，4，5，6，7-tetrahydro-3-(1，2，3，6-tetrahydro-4-pyridinyl) involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps typically include cyclization reactions to form the indazole core followed by functional group transformations to introduce the tetrahydropyridine moiety. Advances in catalytic methods have made these processes more efficient and environmentally friendly.

Evaluation of pharmacokinetic properties is crucial before advancing a compound into clinical trials. Preliminary data on CAS No. 2138241-70-8 suggests favorable pharmacokinetic profiles with moderate oral bioavailability and reasonable metabolic stability. These attributes are essential for ensuring that the compound reaches therapeutic levels in vivo and remains active long enough to exert its desired effects.

The potential therapeutic applications of 2H-Indazole，4，5，6，7-tetrahydro-3-(1，2，3，6-tetrahydro-4-pyridinyl) are broad and warrant further investigation。Beyond oncology，this compound may also show promise in treating neurological disorders where modulation of neurotransmitter release or receptor activity is beneficial。Additionally，its structural features could make it useful in developing treatments for infectious diseases by targeting bacterial or viral enzymes critical for survival。

As research continues to uncover new biological functions of indazole derivatives،the value of compounds like CAS No. 2138241-70-8 will only grow。Collaborative efforts between synthetic chemists、biologists、and clinicians will be essential to translate laboratory findings into tangible benefits for patients worldwide。The journey from discovery to drug approval is long but holds immense potential for improving human health。